3-[Benzo(b)thiophen-2-yl]phenol

• IUPAC Name: 3-(1-benzothiophen-2-yl)phenol
• InChI: InChI=1S/C14H10OS/c15-12-6-3-5-10(8-12)14-9-11-4-1-2-7-13(11)16-14/h1-9,15H
• InChI Key: WSPADDSVEQESNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C3=CC(=CC=C3)O
• Molecular Formula: C14H10OS
• DSSTOX Substance ID: DTXSID80683532
• Molecular Weight: 226.30 g/mol
• CAS RN: 95935-60-7

Description

“3-[Benzo(b)thiophen-2-yl]phenol” is a chemical compound with the CAS Number: 95935-60-7. It has a molecular weight of 226.3 and its linear formula is C14H10OS.

Synthesis Analysis

The synthesis of thiophene derivatives, such as “this compound”, has been a topic of interest in recent years. The synthesis often involves coupling reactions and electrophilic cyclization reactions. For example, a novel alkyne 3-ethynyl-2-(thiophen-2-yl)benzo[b]thiophene was synthesized and tested for Sonogashira coupling reaction with different iodoaryl compounds.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C14H11OS/c15-12-6-3-5-10(8-12)14-9-11-4-1-2-7-13(11)16-14/h1-9,15-16H. This indicates the presence of 14 carbon atoms, 11 hydrogen atoms, 1 oxygen atom, and 1 sulfur atom in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 227.31.

Scientific Research Applications

Phenolic Compounds and Their Applications Phenolic compounds are a broad class of chemicals known for their antioxidant properties. These compounds play crucial roles in various applications, including acting as natural antioxidants in food preservation, pharmaceuticals for their health benefits, and in cosmetics for their skin-protective effects (Leopoldini, Russo, & Toscano, 2011). They are studied extensively for their potential to combat oxidative stress-related diseases.

Benzothiophenes and Their Derivatives Benzothiophenes are heterocyclic compounds that, due to their structure, show a wide range of biological activities. They have been explored for their antimicrobial, antifungal, and anticancer properties. Research into benzothiophene derivatives has shown these compounds have potential applications in medicinal chemistry, with efforts focusing on synthesizing new derivatives and evaluating their biological activities (Rosales-Hernández et al., 2022).

Environmental and Ecological Impact Phenolic compounds, including those related to benzothiophenes, are also of interest for their environmental impact, particularly in terms of their occurrence, fate, and ecotoxicological effects in aquatic ecosystems. Studies focusing on compounds like benzophenone-3, which shares structural similarities with phenolic benzothiophenes, have highlighted the need for understanding the environmental persistence and ecological risks of such compounds (Kim & Choi, 2014).

Supramolecular Chemistry Compounds with benzene rings and substituents similar to "3-[Benzo(b)thiophen-2-yl]phenol" may also find applications in supramolecular chemistry. Benzene-1,3,5-tricarboxamides, for example, have been used as a versatile ordering moiety in this field, suggesting potential applications in nanotechnology, polymer processing, and even biomedical fields due to their ability to self-assemble into complex structures (Cantekin, de Greef, & Palmans, 2012).